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Compound of Interest

Compound Name: Maesol

Cat. No.: B1675900

Despite its identification as a novel dimeric phenol, Maesol, isolated from the seeds of Maesa
montana and Maesa indica, remains a compound with largely uncharacterized biological
properties. A comprehensive search of scientific literature reveals a significant lack of published
data on its antioxidant, anti-inflammatory, neuroprotective, and anticancer activities. This
absence of experimental evidence makes a direct comparison of Maesol's performance
against other phenolic compounds currently impossible.

Maesol is chemically defined as 3,3'-(1,12-dodecanediyl)bis(5-methoxy-6-methyl-phenol), with
the chemical formula C2sH4204 and CAS number 119766-98-2. While its structure suggests
potential for biological activity, as is common with phenolic compounds, dedicated studies to
evaluate these effects are not readily available in the public domain.

Initial investigations were complicated by similarly named but chemically distinct substances.
For instance, "Mesuol," a 4-phenylcoumarin from Mesua ferrea, has been studied for its
immunomodulatory and antioxidant effects. Similarly, "Maesil" refers to an extract from Prunus
mume, which has been analyzed for its phenolic content and antioxidant capacity. However,
these compounds are not structurally related to Maesol, and their properties cannot be
extrapolated to it.

The current scientific landscape presents a clear gap in the understanding of Maesol's
bioactivity. Without foundational in vitro and in vivo studies to determine its efficacy and
mechanisms of action, its potential role as a therapeutic agent or its performance relative to
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well-characterized phenolic compounds like quercetin, curcumin, or resveratrol cannot be
assessed.

Therefore, for researchers, scientists, and drug development professionals interested in the
therapeutic potential of novel phenolic compounds, Maesol represents an unexplored frontier.
Future research would need to focus on systematically evaluating its biological activities to
provide the quantitative data necessary for any meaningful comparison. Until such studies are
conducted and published, a comprehensive guide on Maesol's performance remains an
endeavor for future scientific exploration.

 To cite this document: BenchChem. [Maesol: An Enigmatic Phenol with Undocumented
Bioactivity]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1675900#maesol-s-performance-against-other-
phenolic-compounds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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